Cas no 2245716-34-9 (Methyl 5-[(4-hydroxynaphthalen-2-yl)sulfanylmethyl]-1-methylpyrazole-3-carboxylate)

• Product Name: Methyl 5-[(4-hydroxynaphthalen-2-yl)sulfanylmethyl]-1-methylpyrazole-3-carboxylate
• CAS No: 2245716-34-9
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6794525
• PubChem ID: 135346745
• Update Time: 2024-09-13

Methyl 5-[(4-hydroxynaphthalen-2-yl)sulfanylmethyl]-1-methylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• DB-143335
• SCHEMBL20521550
• MFCD34169006
• 5-(4-Hydroxy-naphthalen-2-ylsulfanylmethyl)-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester, 95%
• 2245716-34-9
• 5-(4-Hydroxy-naphthalen-2-ylsulfanylmethyl)-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 5-[(4-hydroxynaphthalen-2-yl)sulfanylmethyl]-1-methylpyrazole-3-carboxylate
• Methyl 5-(((4-hydroxynaphthalen-2-yl)thio)methyl)-1-methyl-1H-pyrazole-3-carboxylate
• Methyl 5-[(4-hydroxynaphthalen-2-yl)sulfanylmethyl]-1-methylpyrazole-3-carboxylate

• Inchi： 1S/C17H16N2O3S/c1-19-12(8-15(18-19)17(21)22-2)10-23-13-7-11-5-3-4-6-14(11)16(20)9-13/h3-9,20H,10H2,1-2H3
• InChI Key： RXJYINKYFCUKID-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C2C=CC=CC2=C1)O)CC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.6Ų